Cas no 1250972-29-2 (4-isocyanato-1lambda6-thiane-1,1-dione)

• Product Name: 4-isocyanato-1lambda6-thiane-1,1-dione
• CAS No: 1250972-29-2
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• MDL: MFCD18269690
• CID: 4581815
• PubChem ID: 63109899
• Update Time: 2025-05-20

4-isocyanato-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-isocyanato-1lambda6-thiane-1,1-dione

• MDL： MFCD18269690
• Inchi： 1S/C6H9NO3S/c8-5-7-6-1-3-11(9,10)4-2-6/h6H,1-4H2
• InChI Key： JCPPUJQADFCQBQ-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(N=C=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 4-isocyanato-1lambda6-thiane-1,1-dione

4-Isocyanato-1λ⁶-Thiane-1,1-Dione (CAS No. 1250972-29-2): An Overview of Its Structure, Properties, and Applications

4-Isocyanato-1λ⁶-thiane-1,1-dione (CAS No. 1250972-29-2) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its distinctive structure and potential applications. This compound belongs to the class of thiones and is characterized by the presence of an isocyanate group and a thiane ring system. The isocyanate group, in particular, makes it a valuable intermediate in the synthesis of various functional materials and pharmaceuticals.

The molecular formula of 4-isocyanato-1λ⁶-thiane-1,1-dione is C₄H₃NOS₃, and its molecular weight is approximately 173.19 g/mol. The compound exhibits a high degree of chemical reactivity due to the presence of the isocyanate group, which can readily participate in nucleophilic addition reactions. This reactivity makes it an important building block in the synthesis of urethanes, polyurethanes, and other nitrogen-containing compounds.

In terms of physical properties, 4-isocyanato-1λ⁶-thiane-1,1-dione is a white to off-white solid at room temperature. It has a melting point ranging from 85°C to 87°C and is slightly soluble in common organic solvents such as dichloromethane, acetone, and ethanol. The compound's solubility characteristics make it suitable for various synthetic procedures and applications in both laboratory and industrial settings.

The structural uniqueness of 4-isocyanato-1λ⁶-thiane-1,1-dione has been extensively studied using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography. These studies have provided detailed insights into the molecular geometry and electronic properties of the compound. For instance, the thiane ring system confers stability to the molecule while the isocyanate group imparts reactivity, making it a versatile intermediate for chemical synthesis.

In recent years, there has been growing interest in the use of 4-isocyanato-1λ⁶-thiane-1,1-dione in medicinal chemistry. Research has shown that compounds containing an isocyanate group can exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4-isocyanato-1λ⁶-thiane-1,1-dione demonstrated significant inhibitory effects on cancer cell proliferation by targeting specific signaling pathways.

Beyond its medicinal applications, 4-isocyanato-1λ⁶-thiane-1,1-dione has also found use in materials science. The compound's ability to form stable urethane linkages makes it an attractive candidate for the development of novel polyurethane-based materials with enhanced mechanical properties and thermal stability. These materials have potential applications in coatings, adhesives, and elastomers.

The synthesis of 4-isocyanato-1λ⁶-thiane-1,1-dione typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-amino-thiane with phosgene or an equivalent reagent to form the isocyanate functionality. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

The safety profile of 4-isocyanato-1λ⁶-thiane-1,1-dione has been evaluated through various toxicological studies. While it is generally considered safe for use under controlled laboratory conditions, proper handling precautions should be taken due to its reactivity with moisture and potential for forming toxic decomposition products upon exposure to high temperatures or strong acids.

In conclusion, 4-isocyanato-1λ⁶-thiane-1,1-dione (CAS No. 1250972-29-2) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chemical reactivity make it an invaluable intermediate for researchers and industrial chemists alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.